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Compound of Interest

Compound Name: Allyl isopropyl sulfide

Cat. No.: B1617874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl isopropyl sulfide, systematically known as 2-prop-2-enylsulfanylpropane, is an

organosulfur compound with the chemical formula C₆H₁₂S.[1] As a sulfur-containing molecule,

it belongs to a class of compounds that are of significant interest in the fields of flavor

chemistry, natural products, and pharmacology.[2] Allyl sulfides are notable constituents of

plants in the Allium genus, such as garlic and onions, and are recognized for their distinct

aromas and potential biological activities. This guide provides a comprehensive overview of the

core physical properties of allyl isopropyl sulfide, details the experimental protocols for their

determination, and presents a logical workflow for its synthesis and characterization.

Core Physical and Chemical Properties
A summary of the key physical and chemical identifiers for allyl isopropyl sulfide is presented

below. These properties are fundamental for its handling, characterization, and application in a

laboratory setting.
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Property Value Source(s)

IUPAC Name 2-prop-2-enylsulfanylpropane [1]

Synonyms
Allyl isopropyl sulphide, 3-[(1-

Methylethyl)thio]-1-propene
[1][3]

CAS Number 50996-72-0 [1]

Molecular Formula C₆H₁₂S [1]

Molecular Weight 116.22 g/mol

Boiling Point 129 °C (at 740 Torr) [4]

Density 0.8580 g/cm³ [4]

Solubility
Insoluble in water; Soluble in

organic solvents (inferred)
[5]

Melting Point Data not available

Refractive Index Data not available

Experimental Protocols for Property Determination
Accurate determination of physical properties is critical for the identification, purity assessment,

and safe handling of chemical compounds. The following sections detail standard experimental

methodologies for measuring key physical properties of liquid samples like allyl isopropyl
sulfide.

Determination of Boiling Point
The boiling point is a key indicator of a liquid's volatility and purity. The micro-reflux method

using a capillary tube is a common and efficient technique when only a small amount of sample

is available.

Methodology: Capillary Method

Sample Preparation: A small volume (a few milliliters) of allyl isopropyl sulfide is placed

into a fusion tube.
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Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion

tube containing the liquid sample.

Heating: The apparatus is heated, often using an aluminum block or a Thiele tube. As the

temperature rises, air trapped in the capillary tube is expelled, seen as a slow stream of

bubbles.

Observation: As the liquid's temperature approaches its boiling point, the vapor pressure

increases, causing a rapid and continuous stream of bubbles to emerge from the capillary

tube.

Boiling Point Reading: At the point of rapid bubbling, heating is stopped. The liquid begins to

cool. The boiling point is the temperature at which the bubbling ceases and the liquid is

drawn up into the capillary tube. This temperature is recorded from the thermometer.

Determination of Density
Density is a fundamental physical property that relates the mass of a substance to the volume it

occupies. For a liquid, this can be determined straightforwardly using standard laboratory

equipment.

Methodology: Mass/Volume Measurement

Mass Measurement: An empty, dry graduated cylinder is placed on an electronic balance,

and its mass is recorded.

Volume Measurement: A specific volume of allyl isopropyl sulfide is carefully poured into

the graduated cylinder. To ensure accuracy, the volume should be read from the bottom of

the meniscus.

Combined Mass Measurement: The graduated cylinder containing the liquid is re-weighed,

and the combined mass is recorded.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

graduated cylinder from the combined mass. The density is then calculated using the

formula: Density = Mass / Volume
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Temperature Control: The temperature at which the measurement is taken should be

recorded, as density is temperature-dependent.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a substance. It is a characteristic property that is useful for identifying and assessing

the purity of liquid compounds. An Abbe refractometer is a standard instrument for this

measurement.

Methodology: Using an Abbe Refractometer

Instrument Calibration: The refractometer is first calibrated using a standard sample with a

known refractive index, such as distilled water.

Sample Application: A few drops of allyl isopropyl sulfide are placed on the clean, dry

surface of the lower prism of the refractometer.

Measurement: The two prisms are closed and locked together. Light is passed through the

sample, and the user looks through the eyepiece to see a light and a dark field.

Reading: The control knob is adjusted until the boundary line between the light and dark

fields is sharp and centered on the crosshairs of the eyepiece.

Value Acquisition: The refractive index value is then read directly from the instrument's scale.

The temperature should be maintained at a constant value (commonly 20°C) by a circulating

water bath, as the refractive index is sensitive to temperature changes.

Logical and Experimental Workflows
Visualizing the logical flow of scientific processes can clarify complex procedures. Below is a

diagram representing a general workflow for the synthesis and subsequent physical

characterization of an allyl sulfide compound.
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Workflow for Synthesis and Physical Characterization of Allyl Isopropyl Sulfide
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Caption: Workflow for Synthesis and Physical Characterization.

Conclusion
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This technical guide provides essential data on the physical properties of allyl isopropyl
sulfide, catering to the needs of researchers and professionals in drug development and

chemical sciences. While experimental values for properties such as melting point and

refractive index are not readily available in public literature, the provided methodologies for

their determination offer a clear path for empirical validation. The structured presentation of

data and protocols herein serves as a valuable resource for the safe and effective use of this

compound in research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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